Cas no 2137778-04-0 (Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]-)

• Product name: Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]-
• CAS No: 2137778-04-0
• MF: C₁₆H₂₃ClO₂
• MW: 282.805624246597
• CID: 5287129

Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]-

• Inchi： 1S/C16H23ClO2/c1-14-10-16(13-17,19-11-14)8-5-9-18-12-15-6-3-2-4-7-15/h2-4,6-7,14H,5,8-13H2,1H3
• InChI Key： QOEOHFLZFDKIRX-UHFFFAOYSA-N
• SMILES： O1CC(C)CC1(CCl)CCCOCC1=CC=CC=C1

Additional information on Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]-

Exploring the Chemical Properties and Applications of Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]- (CAS No. 2137778-04-0)

The compound Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]- (CAS No. 2137778-04-0) is a specialized furan derivative with a unique molecular structure that has garnered significant interest in both academic and industrial research. This chemical is characterized by its tetrahydrofuran core, which is modified with a chloromethyl group and a phenylmethoxypropyl substituent. Such structural features make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, the demand for furan-based compounds has surged due to their applications in green chemistry and sustainable manufacturing. Researchers are increasingly focusing on bio-derived furans as alternatives to petroleum-based chemicals, aligning with global trends toward eco-friendly synthesis. The presence of the chloromethyl group in this compound opens avenues for further functionalization, making it a valuable building block in click chemistry and polymer science. Its phenylmethoxypropyl side chain also enhances its solubility in organic solvents, facilitating its use in catalytic reactions.

One of the most frequently asked questions about CAS No. 2137778-04-0 revolves around its stability and storage conditions. Studies indicate that this compound should be stored under inert conditions to prevent degradation, as the chloromethyl moiety can be sensitive to moisture. Additionally, its tetrahydrofuran ring contributes to its relatively low volatility, which simplifies handling in laboratory settings. These properties are critical for researchers exploring its potential in drug discovery, where precise control over molecular interactions is essential.

The synthesis of Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]- typically involves multi-step reactions, including Grignard reactions and etherification. Recent advancements in flow chemistry have improved the efficiency of its production, reducing waste and energy consumption. This aligns with the growing emphasis on green synthetic methodologies, a topic frequently searched by chemists and environmental scientists. The compound's structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular modeling to predict its reactivity and interactions.

Beyond its synthetic utility, CAS No. 2137778-04-0 has potential applications in material science. Its furan backbone can serve as a precursor for conductive polymers and biodegradable plastics, addressing the demand for sustainable materials in electronics and packaging. The integration of phenylmethoxypropyl groups into polymer chains can enhance thermal stability and mechanical properties, making it a candidate for high-performance coatings and adhesives.

In conclusion, Furan, 2-(chloromethyl)tetrahydro-4-methyl-2-[3-(phenylmethoxy)propyl]- (CAS No. 2137778-04-0) represents a fascinating intersection of organic chemistry and applied science. Its unique structure and reactivity profile position it as a key player in the development of next-generation chemicals and materials. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions about sustainable chemistry and innovative synthesis.